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Compound of Interest

Compound Name: 4,6-Dimethylnicotinic acid

Cat. No.: B189552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4,6-
Dimethylnicotinic acid (CAS No. 22047-86-5), also known as 4,6-Dimethylpyridine-3-
carboxylic acid. Due to its specific substitution pattern, this compound is a specialty chemical.
This guide consolidates available data on suppliers, outlines a plausible synthetic approach in
the absence of a detailed published protocol, and discusses the general biological context of
nicotinic acid derivatives.

Commercial Availability

4,6-Dimethylnicotinic acid is available from a select number of chemical suppliers, primarily
catering to research and development quantities. The table below summarizes the available
data on suppliers, purity, and pricing. Please note that pricing and availability are subject to
change and should be confirmed directly with the suppliers.
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BENGH:

. . Available .
Supplier Purity . Price (USD)
Quantities
$66 (100mg), $96
100mg, 250mg, 19, 250mg), $260 (19),
Moldb 98% g g, 19 ( 9) (19)
5g, 10g $1269 (59), $2465
(109)
CookeChem 98% Inquire for details Request for quotation
Santa Cruz
) Inquire for details Inquire for details Inquire for details
Biotechnology
Synchem Inquire for details Inquire for details Inquire for details
2A Biotech 96%-+ Inquire for details Inquire for details

CATO Reference

Materials

Inquire for details

Inquire for details

Inquire for details

AstaTech, Inc.

Inquire for details

Inquire for details

Inquire for details

Ambeed

Inquire for details

Inquire for details

Inquire for details

Note: The listed suppliers and their offerings are based on publicly available data and may not
be exhaustive. Researchers are encouraged to contact the suppliers directly for the most
current information.

Synthesis of 4,6-Dimethylnicotinic Acid: A Proposed
Experimental Approach

A detailed, peer-reviewed experimental protocol for the specific synthesis of 4,6-
Dimethylnicotinic acid is not readily available in the surveyed scientific literature. However,
based on established organic chemistry principles and published syntheses of structurally
related nicotinic acid derivatives, a plausible synthetic route can be proposed. One common
strategy for the synthesis of substituted pyridines is the Hantzsch pyridine synthesis. A potential
retrosynthetic analysis suggests that 4,6-Dimethylnicotinic acid could be prepared from
readily available starting materials.
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A generalized experimental workflow for the synthesis of a substituted nicotinic acid is outlined
below. It is crucial to note that this is a representative protocol and would require optimization
for the specific synthesis of 4,6-Dimethylnicotinic acid.

Representative Synthetic Workflow

A potential synthesis could involve the condensation of an enamine with an a,B-unsaturated
carbonyl compound, followed by oxidation to form the pyridine ring.

Starting Materials

Ethyl acetoacetate Ammonia Crotonaldehyde

Reactign Steps

Condensation to form Dihydropyridine Intermediate

Oxidation

Ethyl 4,6-dimethylnicotinate

Hydrolysis

4,6-Dimethylnicotinic acid
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Caption: Proposed synthetic workflow for 4,6-Dimethylnicotinic acid.

Detailed Methodologies (Hypothetical)

Step 1: Synthesis of Ethyl 2,4-dimethyl-1,4-dihydropyridine-3-carboxylate (Hantzsch Reaction)

 In a round-bottom flask equipped with a reflux condenser, dissolve ethyl acetoacetate in
ethanol.

 To this solution, add agueous ammonia and stir at room temperature.
o Slowly add crotonaldehyde to the reaction mixture.

» Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

» After completion, cool the reaction mixture and remove the solvent under reduced pressure.
e The crude product can be purified by recrystallization or column chromatography.
Step 2: Oxidation to Ethyl 4,6-dimethylnicotinate

» Dissolve the dihydropyridine intermediate from Step 1 in a suitable solvent such as acetic
acid.

e Add an oxidizing agent, for instance, nitric acid or chromium trioxide, portion-wise while
maintaining the temperature.

« Stir the reaction mixture at room temperature or gentle heating until the oxidation is complete
(monitored by TLC).

o Pour the reaction mixture into ice-water and neutralize with a base (e.g., sodium carbonate).
o Extract the product with an organic solvent (e.g., ethyl acetate).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the
crude ethyl 4,6-dimethylnicotinate.
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 Purify the product by column chromatography.
Step 3: Hydrolysis to 4,6-Dimethylnicotinic acid
o Dissolve the purified ethyl 4,6-dimethylnicotinate in an alcoholic solvent (e.g., ethanol).

e Add an aqueous solution of a strong base, such as sodium hydroxide or potassium
hydroxide.

o Heat the mixture to reflux and monitor the hydrolysis by TLC.

e Once the reaction is complete, cool the mixture and remove the alcohol under reduced
pressure.

o Dissolve the residue in water and acidify with a mineral acid (e.qg., hydrochloric acid) to
precipitate the carboxylic acid.

« Filter the precipitate, wash with cold water, and dry to obtain 4,6-Dimethylnicotinic acid.

Biological Context and Potential Applications

Specific biological signaling pathways involving 4,6-Dimethylnicotinic acid have not been
detailed in the currently available scientific literature. The biological activities of nicotinic acid
(Vitamin B3) and its derivatives are well-documented, primarily revolving around their roles as
precursors to the coenzymes NAD (nicotinamide adenine dinucleotide) and NADP
(nicotinamide adenine dinucleotide phosphate). These coenzymes are crucial for numerous
metabolic redox reactions.

Pharmacologically, nicotinic acid is known to interact with the G-protein coupled receptor
GPR109A, which mediates its effects on lipid metabolism, leading to a reduction in plasma
triglycerides and an increase in HDL cholesterol. It is plausible that 4,6-Dimethylnicotinic
acid, as a substituted nicotinic acid, could exhibit modulated activity at this or other receptors.
However, without specific experimental data, its biological role remains speculative.

Researchers in drug discovery may find 4,6-Dimethylnicotinic acid to be a valuable building
block for the synthesis of novel compounds. The methyl substitutions on the pyridine ring can
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influence the molecule's lipophilicity, metabolic stability, and interaction with biological targets
compared to unsubstituted nicotinic acid.

The logical relationship for the potential biological investigation of 4,6-Dimethylnicotinic acid
is depicted below.

Compound of Interest

4,6-Dimethylnicotinic acid

Potential Areas of Investigation

Metabolic Studies Receptor Binding Assays
(NAD/NADP Precursor) (e.g., GPR109A)

Pharmacokinetic Profiling

Potential Therapeutic Applications

Metabolic Disorders Dyslipidemia Novel Drug Scaffolds

Click to download full resolution via product page

Caption: Logical workflow for investigating 4,6-Dimethylnicotinic acid.

Conclusion

4,6-Dimethylnicotinic acid is a commercially available specialty chemical that can be sourced
for research and development purposes. While a specific, detailed synthesis protocol is not
readily available in the public domain, established methods for the synthesis of substituted
nicotinic acids provide a strong foundation for its laboratory preparation. The biological activity
of 4,6-Dimethylnicotinic acid is yet to be extensively characterized, presenting an opportunity
for further investigation into its potential as a modulator of nicotinic acid-related pathways or as
a scaffold for the development of novel therapeutics. Researchers are encouraged to leverage
the supplier information provided and the proposed synthetic strategies to explore the potential
of this compound in their respective fields.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 4,6-
Dimethylnicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189552#commercial-availability-and-suppliers-of-4-6-
dimethylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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